8-Methyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-[1,3]oxazolidine]

• Molecular Formula: C10H18N2O
• Molecular Weight: 182.26 g/mol
• SMILES: CN1C2CCC1CC3(C2)NCCO3
• InChI: InChI=1S/C10H18N2O/c1-12-8-2-3-9(12)7-10(6-8)11-4-5-13-10/h8-9,11H,2-7H2,1H3
• InChIKey: KYNWZVGXGMIBTQ-UHFFFAOYSA-N

8-Methyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-[1,3]oxazolidine] – Definition and Core Spirocyclic Identity

8-Methyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-[1,3]oxazolidine] (CAS: 1824320-49-1) is a synthetic spirocyclic compound with the molecular formula C10H18N2O and a molecular weight of 182.26 g/mol . It belongs to a class of oxa-azaspiro derivatives [1], characterized by a fusion of a tropane (8-methyl-8-azabicyclo[3.2.1]octane) scaffold and a 1,3-oxazolidine ring through a spiro junction at the 3-position of the tropane ring. This unique three-dimensional architecture distinguishes it from simpler, planar tropane derivatives and places it in a category of conformationally constrained analogs with potential for enhanced target selectivity and improved physicochemical profiles [2].

Compound Class Spirocyclic oxa-azaspiro derivative, conformationally constrained tropane scaffold

Procurement Context Synthetic research tool for target engagement and selectivity studies

Workflow Fit Supports receptor binding assays, SAR exploration, and CNS-penetrant library design

Reported class-level scaffold advantages require independent validation for specific target contexts.

• [1] Bettati, M., Cavanni, P., Di Fabio, R., et al. (2010). Oxa-azaspiro Derivatives: a Novel Class of Triple Re-uptake Inhibitors. ChemMedChem, 5: 361-366. View Source
• [2] Kuujia.com. Tert-butyl 8-azaspiro[bicyclo[3.2.1]octane-3,2'-1,3-oxazolidine]-8-carboxylate product description. Accessed May 2026. View Source

Why 8-Methyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-[1,3]oxazolidine] Cannot Be Replaced by Simple Tropane or Unsubstituted Spiro Analogs

Substitution with a generic 8-azaspiro[bicyclo[3.2.1]octane] or even a 3'-methylspiro[1-azabicyclo[2.2.2]octane-1,5-oxazolidin-2'-one] analog is not scientifically valid due to the critical impact of the specific N-methyl substitution and the oxazolidine spiro junction on the compound's three-dimensional conformation [1]. Early patent literature explicitly notes that simple spiro-analogs like 3'-methylspiro[1-azabicyclo[2.2.2]octane]-oxazolidinone derivatives lack high potency at nicotinic receptors, highlighting that precise structural features are mandatory for desired receptor interactions [2]. The presence of the 8-methyl group on the tropane nitrogen, combined with the 1,3-oxazolidine ring spiro-fused at the 3-position, creates a unique vector and conformational restraint that is absent in the 8-unsubstituted or 3,5'-fused analogs. This directly affects binding affinity, selectivity, and metabolic stability, making the target compound a distinct chemical entity for research and procurement.

Conformational Mismatch Flexible 8-methyltropane analogs may adopt multiple conformers; spirocyclic constraint locks a discrete 3D orientation critical for binding.

Scaffold Potency Gap Quinuclidine-oxazolidinone analogs were reported as less potent at nicotinic receptors; the target spiro scaffold was prioritized to address this deficiency.

Metabolic Profile Shift N-methyltropane is susceptible to N-demethylation; the oxazolidine spiro junction may alter metabolic stability and clearance pathways.

• [1] Kuujia.com. Tert-butyl 8-azaspiro[bicyclo[3.2.1]octane-3,2'-1,3-oxazolidine]-8-carboxylate product description. Accessed May 2026. View Source
• [2] WO2001066546A1. Spiro compounds, process for preparing the same and use thereof as drugs. Application PCT/JP2001/001793. Priority date 2000-03-07. View Source

Product-Specific Quantitative Evidence for 8-Methyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-[1,3]oxazolidine]

Enhanced Conformational Rigidity: Spirocyclic Constraint vs. Simple Tropane Scaffolds

The 8-methyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-[1,3]oxazolidine] core demonstrates superior conformational rigidity compared to non-spiro tropane derivatives. The spirocyclic architecture, featuring a 1,3-oxazolidine ring fused at the 3-position, locks the molecule into a discrete, three-dimensional orientation. This is a qualitative class-level advantage: related oxa-azaspiro scaffolds are known to achieve higher binding selectivity by pre-organizing pharmacophoric elements, unlike the flexible 8-methyl-8-azabicyclo[3.2.1]octane (tropane) which can adopt multiple conformations [1]. While quantitative torsion angle or RMSD data is not publicly available for this exact compound, the structural principle is that the spiro junction reduces entropic penalties upon binding, a feature not present in simple 8-methyltropane .

Conformational Rigidity

Class-level

Spirocyclic core restricts rotation vs. multiple low-energy conformers of simple tropane.

Supports pre-organized scaffold fit for target engagement studies.

Quantitative torsion data not publicly reported; class-level inference.

Evidence Dimension	Conformational pre-organization
Target Compound Data	Spirocyclic core with restricted rotation; 3D architecture
Comparator Or Baseline	8-methyl-8-azabicyclo[3.2.1]octane (tropane): multiple low-energy conformers
Quantified Difference	Not available quantitatively
Conditions	Structural analysis and drug design principles (class-level)

Why This Matters

For a procurement decision, this means the compound offers a distinct, pre-shaped scaffold for target engagement, reducing the likelihood of non-specific binding compared to flexible tropane analogs.

• [1] Kuujia.com. Tert-butyl 8-azaspiro[bicyclo[3.2.1]octane-3,2'-1,3-oxazolidine]-8-carboxylate product description. Accessed May 2026. View Source

Nicotinic Receptor Potency Differentiation: Key Structural Requirements Evidenced by Prior Art Failures

Patent WO2001066546A1 explicitly differentiates the desired spirocyclic scaffold from known, less potent analogs. The document states that 3'-methylspiro[1-azabicyclo[2.2.2]octane-1,5-oxazolidin-2'-one] (a close structural analog with a quinuclidine core) is 'not as highly potent' at nicotinic receptors [1]. This is a direct comparator-based statement, albeit without explicit binding affinity values. The invention's focus on a specific spiro[8-azabicyclo[3.2.1]octane-oxazolidine] scaffold, which includes the target compound's core, implies that the 8-methyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-[1,3]oxazolidine] motif was designed to overcome this potency deficiency. The target compound, therefore, represents a scaffold prioritized for higher nicotinic receptor affinity over the quinuclidine-oxazolidinone analog.

Nicotinic Receptor Potency

Head-to-head

Target scaffold claimed over quinuclidine-oxazolidinone analog described as “not as highly potent.”

Implied higher affinity context for nicotinic receptor research.

Patent background; explicit binding values not disclosed.

Evidence Dimension	Nicotinic receptor potency
Target Compound Data	Scaffold present in patent claims; implied higher potency
Comparator Or Baseline	3'-methylspiro[1-azabicyclo[2.2.2]octane-1,5-oxazolidin-2'-one]
Quantified Difference	Described as 'not as highly potent' for the comparator
Conditions	Patent background section (WO2001066546A1)

Why This Matters

Because this evidence indicates that researchers procuring this compound are obtaining a scaffold prioritized for superior nicotinic receptor interaction over a known, less active analog.

• [1] WO2001066546A1. Spiro compounds, process for preparing the same and use thereof as drugs. Application PCT/JP2001/001793. Priority date 2000-03-07. View Source

Metabolic Stability Advantage: Spirocyclic Shielding Compared to 8-Methyltropane

The spirocyclic 1,3-oxazolidine ring in 8-Methyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-[1,3]oxazolidine] introduces a heteroatom-rich environment and steric bulk around the metabolically labile tropane core. Class-level analysis of heteroatom-substituted spiro[3.3]heptanes has shown that the introduction of heteroatoms into a spirocyclic framework can advantageously alter lipophilicity and metabolic stability compared to traditional piperidine or piperazine counterparts [1]. Specifically, spiro-fused oxazolidine derivatives are known for improved resistance to N-demethylation and oxidative metabolism, a key degradative pathway for simple N-methyltropane derivatives like 8-methyl-8-azabicyclo[3.2.1]octane . While specific microsomal stability data for this exact compound is not available, the design principle suggests a longer metabolic half-life and lower intrinsic clearance compared to non-spiro analogs.

Metabolic Stability

Class-level

Heteroatom-rich oxazolidine ring may shield against N-demethylation vs. simple tropane.

Informs metabolic profile screening and ADME endpoint review.

Inferred from spirocyclic class principles; microsomal data not available.

Evidence Dimension	Predicted metabolic stability
Target Compound Data	Spiro-oxazolidine core; heteroatom shielding
Comparator Or Baseline	8-methyl-8-azabicyclo[3.2.1]octane (tropane); known N-demethylation susceptibility
Quantified Difference	Not available quantitatively
Conditions	Inferred from class-level ADME principles and related spirocyclic compound data

Why This Matters

This is crucial for researchers in drug discovery prioritizing compounds with potentially improved metabolic profiles, reducing the need for early-stage metabolic stabilization.

• [1] Burkhard, J. A., et al. (2010). Synthesis and Pharmacological Evaluation of Heteroatom-Substituted Spiro[3.3]heptanes. Angew. Chem. Int. Ed. (Cited in: scite.ai report, 2010, DOI: 10.1002/anie.200907108). View Source

Optimal Application Scenarios for 8-Methyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-[1,3]oxazolidine]

Design and Synthesis of Selective Alpha7 Nicotinic Acetylcholine Receptor Agonists

Based on the patent literature indicating superior scaffold potential for nicotinic receptor interaction [1], this compound is a prime candidate for medicinal chemistry programs targeting alpha7 nAChR. It can be used as a key intermediate for synthesizing novel agonists, replacing less potent quinuclidine-oxazolidinone scaffolds.

Development of Monoamine Transporter Inhibitors with Reduced Off-Target Activity

Given the class-level evidence that oxa-azaspiro derivatives can act as triple re-uptake inhibitors for SERT, NET, and DAT [2], the target compound's specific 8-methyl-tropane-oxazolidine architecture may offer a distinct selectivity profile. It is a valuable building block for exploring structure-activity relationships around monoamine transporters.

Probing Conformationally Constrained Bioisosteres in Receptor Occupancy Studies

The spirocyclic constraint and unique 3D vector of the compound, as highlighted by structural analyses [3], make it ideal for use as a rigid bioisostere of flexible tropane-based ligands. Researchers can utilize it to map receptor binding pockets and confirm bioactive conformations through SAR studies.

Creating CNS-Penetrant Compound Libraries with Favorable ADME Properties

The predicted improvement in metabolic stability over simple tropane derivatives [4] positions this compound as a superior choice for generating CNS-focused screening libraries. Its lower molecular weight (182.26 g/mol) and spirocyclic architecture align with criteria for enhanced brain penetration.

Application

Selection Property

Validation Focus

Alpha7 nAChR agonist design

Reported scaffold context for nicotinic receptor interaction

Binding affinity and selectivity vs. quinuclidine controls

Monoamine transporter SAR

Oxa-azaspiro class triple re-uptake inhibitor context

SERT/NET/DAT selectivity profiling

Constrained bioisostere studies

Spirocyclic 3D vector and conformational restriction

Receptor occupancy and binding pocket mapping

CNS-penetrant library design

Predicted metabolic stability context and low molecular weight

Brain penetration and intrinsic clearance endpoints

• [1] WO2001066546A1. Spiro compounds, process for preparing the same and use thereof as drugs. Application PCT/JP2001/001793. Priority date 2000-03-07. View Source
• [2] Bettati, M., Cavanni, P., Di Fabio, R., et al. (2010). Oxa-azaspiro Derivatives: a Novel Class of Triple Re-uptake Inhibitors. ChemMedChem, 5: 361-366. View Source
• [3] Kuujia.com. Tert-butyl 8-azaspiro[bicyclo[3.2.1]octane-3,2'-1,3-oxazolidine]-8-carboxylate product description. Accessed May 2026. View Source
• [4] Burkhard, J. A., et al. (2010). Synthesis and Pharmacological Evaluation of Heteroatom-Substituted Spiro[3.3]heptanes. Angew. Chem. Int. Ed. (Cited in: scite.ai report, 2010, DOI: 10.1002/anie.200907108). View Source